Cas no 62283-47-0 (Acetonitrile, bromo[(4-methyl-3-nitrophenyl)sulfonyl]nitro-)

• Product name: Acetonitrile, bromo[(4-methyl-3-nitrophenyl)sulfonyl]nitro-
• CAS No: 62283-47-0
• MF: C₉H₆BrN₃O₆S
• MW: 364.12943983078
• CID: 450968
• PubChem ID: 12328951

Acetonitrile, bromo[(4-methyl-3-nitrophenyl)sulfonyl]nitro- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, bromo[(4-methyl-3-nitrophenyl)sulfonyl]nitro-
• 2-bromo-2-(4-methyl-3-nitrophenyl)sulfonyl-2-nitroacetonitrile
• DTXSID70490176
• 62283-47-0
• Bromo(4-methyl-3-nitrobenzene-1-sulfonyl)nitroacetonitrile

• Inchi： InChI=1S/C9H6BrN3O6S/c1-6-2-3-7(4-8(6)12(14)15)20(18,19)9(10,5-11)13(16)17/h2-4H,1H3
• InChI Key： ZRWQYNCSTVDOHF-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)S(=O)(=O)C(C#N)([N+](=O)[O-])Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 362.91608
• Monoisotopic Mass: 362.91607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 144.21